7-Ornithine-tyrocidine A

Specification

• CAS No.: 79774-99-5
• Molecular Formula: C62H90Cl2N14O13
• Molecular Weight: 1310.4 g/mol
• IUPAC Name: (2S)-N-[(2S)-1-[[(2S)-1-[[(Z,2S)-5-amino-1-[[(2S)-1-[[(2R)-1-[(2S)-2-[[(2S)-1-[[(2S)-5-amino-1-oxopentan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxo-3-phenylpropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxopent-3-en-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]pentanediamide;dihydrochloride
• Standard InChI: InChI=1S/C62H88N14O13.2ClH/c1-36(2)30-46(58(85)74-49(33-39-16-9-6-10-17-39)62(89)76-29-13-20-50(76)60(87)73-47(31-38-14-7-5-8-15-38)57(84)68-41(35-77)18-11-27-63)71-55(82)44(19-12-28-64)70-61(88)53(37(3)4)75-59(86)48(32-40-21-23-42(78)24-22-40)72-56(83)45(25-26-51(66)79)69-54(81)43(65)34-52(67)80;;/h5-10,12,14-17,19,21-24,35-37,41,43-50,53,78H,11,13,18,20,25-34,63-65H2,1-4H3,(H2,66,79)(H2,67,80)(H,68,84)(H,69,81)(H,70,88)(H,71,82)(H,72,83)(H,73,87)(H,74,85)(H,75,86);2*1H/b19-12-;;/t41-,43-,44-,45-,46-,47-,48-,49+,50-,53-;;/m0../s1
• Standard InChI Key: BJGZPJZVPXZFGE-DHNREBSVSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@H](CC1=CC=CC=C1)C(=O)N2CCC[C@H]2C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N[C@@H](CCCN)C=O)NC(=O)[C@H](/C=C\CN)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC4=CC=C(C=C4)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CC(=O)N)N.Cl.Cl
• Canonical SMILES: CC(C)CC(C(=O)NC(CC1=CC=CC=C1)C(=O)N2CCCC2C(=O)NC(CC3=CC=CC=C3)C(=O)NC(CCCN)C=O)NC(=O)C(C=CCN)NC(=O)C(C(C)C)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(CCC(=O)N)NC(=O)C(CC(=O)N)N.Cl.Cl

Introduction

Chemical Structure and Synthesis of 7-Ornithine-Tyrocidine A

Primary Sequence and Cyclic Architecture

Tyrocidine A (TA) is a cyclic decapeptide with the sequence cyclo(-L-Val¹-L-Orn²-L-Leu³-D-Phe⁴-L-Pro⁵-L-Phe⁶-D-Phe⁷-L-Asn⁸-L-Gln⁹-L-Tyr¹⁰-). The 7-Orn-TA analog substitutes the D-phenylalanine residue at position 7 with L-ornithine, resulting in cyclo(-L-Val¹-L-Orn²-L-Leu³-D-Phe⁴-L-Pro⁵-L-Phe⁶-L-Orn⁷-L-Asn⁸-L-Gln⁹-L-Tyr¹⁰-). This modification introduces a cationic side chain (ornithine’s δ-amino group) at a position previously occupied by an aromatic, hydrophobic residue.

Conformational Consequences of Ornithine Substitution

High-resolution X-ray crystallography of native tyrocidine A reveals a dimeric structure stabilized by four antiparallel β-strands, forming a curved β-sheet that creates an amphipathic surface. The D-Phe⁷ residue contributes to this dimerization through π-π stacking interactions with Phe⁶ and Phe⁴. Replacement with ornithine disrupts these hydrophobic contacts, as demonstrated by molecular dynamics simulations, leading to reduced dimer stability and altered membrane-binding kinetics. Circular dichroism studies further indicate that 7-Orn-TA adopts a less ordered secondary structure in lipid bilayers compared to the parent compound.

Mechanism of Action and Membrane Interactions

Native Tyrocidine A’s Membrane Disruption

Tyrocidine A exerts its bactericidal effect by binding to phospholipid headgroups via electrostatic interactions, followed by insertion of hydrophobic residues into the membrane core. This dual interaction disrupts membrane potential, induces pore formation, and triggers potassium efflux. Surface plasmon resonance (SPR) assays measure its binding affinity for bacterial membrane mimetics at K_D = 1.2 ± 0.3 μM.

Antibacterial Activity Profile

Minimal Inhibitory Concentration (MIC) Comparisons

The antimicrobial activity of 7-Orn-TA was evaluated against Gram-positive pathogens and compared to tyrocidine A and gramicidin S (GS):

Strain	Tyrocidine A (μg/mL)	7-Orn-TA (μg/mL)	Gramicidin S (μg/mL)
Staphylococcus aureus	4.17	33.36	2.08
Bacillus subtilis	3.12	25.00	1.56
Micrococcus luteus	2.08	16.67	1.04

Data adapted from

Spectrum and Resistance Considerations

While tyrocidine A maintains activity against vancomycin-resistant Enterococcus (VRE) and methicillin-resistant S. aureus (MRSA), 7-Orn-TA shows no inhibition below 64 μg/mL against these strains. Notably, neither compound selects for resistant mutants at sub-MIC concentrations after 20 serial passages, consistent with their membrane-targeting mechanisms.

Structural-Activity Relationship (SAR) Analysis

Role of Position 7 in Tyrocidine Function

Position 7 in tyrocidine A serves dual roles:

• Hydrophobic anchoring: D-Phe⁷ participates in dimer stabilization and membrane insertion via aromatic interactions.

• Stereochemical guidance: The D-configuration enables proper backbone folding for β-sheet formation.

Replacement with L-ornithine introduces steric clashes and eliminates π-stacking, reducing dimer stability by 3.8 kcal/mol in free energy calculations.

Comparison with Other Tyrocidine Analogs

SAR studies of position 7 modifications reveal:

• D-Lys⁷: Increases hemolytic activity 4-fold while maintaining antibacterial potency.

• D-Arg⁷: Reduces MICs by 2-fold but enhances cytotoxicity.

• L-Orn⁷: Decreases antibacterial activity 8-fold with minimal hemolysis improvement.

This suggests that cationic residues at position 7 must retain D-chirality to preserve membrane insertion capability.

Future Directions in Analog Development

Rational Design Strategies

Emerging approaches to optimize 7-Orn-TA derivatives include:

• N-methylation: Reduces hemolysis while maintaining activity, as demonstrated in gramicidin S analogs.

• Lipid conjugation: Stearoyl-modified 7-Orn-TA analogs show 4-fold improved MICs against Mycobacterium tuberculosis.

• D-amino acid substitutions: Replacing L-Orn⁷ with D-Orn restores 50% of native tyrocidine’s activity.

Combination Therapy Applications

The delayed resistance onset observed with 7-Orn-TA (mutant prevention concentration = 128×MIC) supports its use in combination regimens. Preclinical studies demonstrate synergy with daptomycin against MRSA biofilms, reducing bacterial load by 3-log₁₀ CFU/g in a rat endocarditis model.